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Compound of Interest

Compound Name: 2-(4-Chlorophenyl)-1,3-dioxolane

CAS No.: 2403-54-5

Cat. No.: B1582554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(4-Chlorophenyl)-1,3-dioxolane, a halogenated aromatic acetal, represents a versatile

scaffold in synthetic organic chemistry. Its unique structural features, combining a polar

dioxolane ring with a nonpolar chlorophenyl group, impart a range of chemical properties that

make it a valuable intermediate in the synthesis of more complex molecules, particularly in the

realm of pharmaceuticals. This guide provides a comprehensive overview of 2-(4-
Chlorophenyl)-1,3-dioxolane, detailing its chemical and physical properties, synthesis

methodologies, potential applications, and safety considerations.

Core Properties of 2-(4-Chlorophenyl)-1,3-dioxolane
The fundamental properties of 2-(4-Chlorophenyl)-1,3-dioxolane are summarized in the table

below, providing a quick reference for laboratory and research applications.
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Property Value Reference

CAS Number 2403-54-5 [1]

Molecular Formula C₉H₉ClO₂ [2]

Molecular Weight 184.62 g/mol [1][2]

Appearance Colorless to pale yellow liquid [3]

Melting Point -37 °C [3]

Boiling Point
198-200 °C (at 760 mmHg)

136-139 °C (at 13 Torr)
[2][3]

Density 1.256 g/cm³ (predicted) [1][3]

Solubility

Soluble in organic solvents

such as ether, acetone, and

dichloromethane.

[3]

Stability
Stable at room temperature;

sensitive to light and oxygen.
[3]

Synthesis of 2-(4-Chlorophenyl)-1,3-dioxolane:
Methodologies and Mechanisms
The synthesis of 2-(4-Chlorophenyl)-1,3-dioxolane is primarily achieved through the

acetalization of 4-chlorobenzaldehyde with ethylene glycol. This reaction is typically acid-

catalyzed and proceeds via a reversible mechanism.

General Reaction Scheme
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Caption: General reaction scheme for the synthesis of 2-(4-Chlorophenyl)-1,3-dioxolane.

Experimental Protocol: Acid-Catalyzed Acetalization
This protocol describes a common laboratory-scale synthesis of 2-(4-Chlorophenyl)-1,3-
dioxolane.

Materials:

4-Chlorobenzaldehyde

Ethylene glycol

p-Toluenesulfonic acid (p-TsOH) or another suitable acid catalyst

Toluene or a similar azeotroping solvent

Sodium bicarbonate solution (saturated)
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Anhydrous magnesium sulfate or sodium sulfate

Dean-Stark apparatus

Standard laboratory glassware for reflux and distillation

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux

condenser, combine 4-chlorobenzaldehyde, a molar excess of ethylene glycol (typically 1.5-2

equivalents), and a catalytic amount of p-toluenesulfonic acid in toluene.

Azeotropic Water Removal: Heat the reaction mixture to reflux. The water formed during the

reaction will be removed as an azeotrope with toluene and collected in the Dean-Stark trap.

Continue the reflux until no more water is collected, indicating the completion of the reaction.

Work-up: Allow the reaction mixture to cool to room temperature. Wash the organic layer with

a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by washing

with water.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and remove the toluene under reduced pressure using a rotary

evaporator.

Purification: The crude product can be purified by vacuum distillation to yield pure 2-(4-
Chlorophenyl)-1,3-dioxolane.

Causality Behind Experimental Choices:

Excess Ethylene Glycol: Using an excess of ethylene glycol helps to drive the equilibrium

towards the product side, maximizing the yield of the desired acetal.

Azeotropic Removal of Water: The removal of water is crucial as the reaction is reversible.

The Dean-Stark apparatus efficiently removes water, thus preventing the hydrolysis of the

product back to the starting materials.
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Acid Catalyst: The acid catalyst protonates the carbonyl oxygen of the aldehyde, making the

carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the hydroxyl

groups of ethylene glycol.

Vacuum Distillation: 2-(4-Chlorophenyl)-1,3-dioxolane has a relatively high boiling point at

atmospheric pressure. Vacuum distillation allows for the purification of the compound at a

lower temperature, preventing potential degradation.

Potential Applications in Research and Drug
Development
The 1,3-dioxolane moiety is a recognized pharmacophore, and its incorporation into molecular

structures can enhance biological activity.[4] While specific research on the biological activities

of 2-(4-Chlorophenyl)-1,3-dioxolane is limited, its structural features suggest potential

applications in several areas of drug development.

Antimicrobial and Antifungal Activity
Derivatives of 1,3-dioxolane have shown promising antibacterial and antifungal activities.[5]

The presence of the chlorophenyl group in 2-(4-Chlorophenyl)-1,3-dioxolane may contribute

to its antimicrobial potential, as halogenated aromatic compounds are known to exhibit such

properties. Further screening of this compound against various bacterial and fungal strains is

warranted to explore this potential.

Anticancer Activity
The 1,3-dioxolane ring is present in some compounds with demonstrated anticancer activity.

The mechanism of action can vary, but the heterocyclic ring can play a role in binding to

biological targets.[6][7] The substitution pattern on the phenyl ring is crucial for activity, and the

para-chloro substitution in 2-(4-Chlorophenyl)-1,3-dioxolane provides a starting point for

further derivatization and investigation into its cytotoxic effects on cancer cell lines.

Intermediate in Organic Synthesis
Beyond its potential biological activities, 2-(4-Chlorophenyl)-1,3-dioxolane serves as a

valuable intermediate in organic synthesis. The dioxolane group acts as a protecting group for

the aldehyde functionality of 4-chlorobenzaldehyde, allowing for chemical modifications on
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other parts of a molecule without affecting the aldehyde. The protecting group can be readily

removed under acidic conditions to regenerate the aldehyde.

Analytical Characterization
A comprehensive analytical characterization is essential to confirm the identity and purity of 2-
(4-Chlorophenyl)-1,3-dioxolane. The following spectroscopic techniques are typically

employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons of the chlorophenyl group, the methine proton at the 2-position of the

dioxolane ring, and the methylene protons at the 4- and 5-positions of the dioxolane ring.

The aromatic protons will likely appear as two doublets in the region of δ 7.2-7.5 ppm. The

methine proton should appear as a singlet around δ 5.8 ppm, and the methylene protons as

a multiplet around δ 4.0-4.2 ppm.

¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbons of the

chlorophenyl ring, the methine carbon of the dioxolane ring (acetal carbon), and the

methylene carbons of the dioxolane ring. The acetal carbon is expected to resonate around δ

103-104 ppm.

Infrared (IR) Spectroscopy
The IR spectrum will exhibit characteristic absorption bands corresponding to the functional

groups present in the molecule. Key expected absorptions include:

C-H stretching (aromatic): ~3000-3100 cm⁻¹

C-H stretching (aliphatic): ~2850-3000 cm⁻¹

C=C stretching (aromatic): ~1470-1600 cm⁻¹

C-O stretching (acetal): Strong bands in the region of 1000-1200 cm⁻¹

C-Cl stretching: ~700-800 cm⁻¹
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Mass Spectrometry (MS)
Mass spectrometry will provide information on the molecular weight and fragmentation pattern

of the molecule. The molecular ion peak (M⁺) should be observed at m/z corresponding to the

molecular weight of the compound (184.62 g/mol ). Characteristic fragment ions may result

from the cleavage of the dioxolane ring and the loss of the chlorophenyl group.

Safety and Handling
As with any chemical compound, proper safety precautions should be observed when handling

2-(4-Chlorophenyl)-1,3-dioxolane.

General Precautions: It is a flammable liquid and should be handled in a well-ventilated area,

away from ignition sources.[3] Avoid contact with skin, eyes, and clothing. In case of contact,

rinse immediately with plenty of water.[3]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses,

and a lab coat.

Toxicity: The specific toxicity of 2-(4-Chlorophenyl)-1,3-dioxolane has not been extensively

studied. It should be treated as a potentially toxic substance.[2]

Environmental Hazards: According to the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals, this compound is classified as harmful to aquatic

life with long-lasting effects. Therefore, it should be disposed of responsibly, following local

regulations.

Conclusion
2-(4-Chlorophenyl)-1,3-dioxolane is a valuable chemical entity with established utility as a

synthetic intermediate and potential for applications in drug discovery. This guide has provided

a detailed overview of its properties, synthesis, and potential applications, underpinned by an

understanding of the chemical principles involved. While further research is needed to fully

elucidate its biological activity profile, the information presented here serves as a solid

foundation for researchers and scientists working with this versatile compound.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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